Cas no 55-47-0 ()
structure
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C17H23NO3.ClH/c1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;/h2-6,13-16,19H,7-11H2,1H3;1H/t13-,14+,15?,16-;/m0./s1
- InChI Key： OJIPQOWZZMSBGY-QJUJUZMZSA-N
- SMILES： Cl.O(C([C@@H](CO)C1C=CC=CC=1)=O)C1C[C@@H]2CC[C@H](C1)N2C
Computed Properties
- Exact Mass: 325.1444713g/mol
- Monoisotopic Mass: 325.1444713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 353
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
Related Literature
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F. M. Freeman Analyst 1955 80 520
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2. Molecular structure of heterobimetallic μ-η2-(C,C)-ketene complexesMunetaka Akita,Atsuo Kondoh,Yoshihiko Moro-oka J. Chem. Soc. Dalton Trans. 1989 1627
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Harold King,Lancelot L. Ware J. Chem. Soc. 1941 331
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4. The kinetics of the oxidation of charcoal with nitrous oxideD. G. Madley,R. F. Strickland-Constable Trans. Faraday Soc. 1953 49 1312
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Aera Jang,Dongwook Kim,Ki-Seung Sung,Samooel Jung,Hyun Joo Kim,Cheorun Jo Food Funct. 2014 5 1966
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6. The kinetics of hydrogen isotope exchange reactions. Part II. The reaction between para-substituted[o-2H]phenols and aqueous sulphuric acidV. Gold,D. P. N. Satchell J. Chem. Soc. 1955 3609
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7. 546. The stereochemistry of molecules containing the CCN group. Part III. The crystal and molecular structure of N-ethyl-2,2′-di-methylsulphonylvinylideneamineJ. J. Daly J. Chem. Soc. 1961 2801
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Vahid Hasantabar,Moslem Mansour Lakouraj,Ehsan Nazarzadeh Zare,Mojtaba Mohseni RSC Adv. 2015 5 70186
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9. Empirical bond additivity scheme for the calculation of enthalpies of vaporisation of organic liquidsDerek W. Smith J. Chem. Soc. Faraday Trans. 1998 94 3087
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Massimo Ottaviani,Paulo Magnatti J. Anal. At. Spectrom. 1986 1 243
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